{(5Z)-5-[1-(4-methylbenzyl)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid

• IUPAC Name: 2-[(5Z)-5-[1-[(4-methylphenyl)methyl]-2-oxoindol-3-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• InChI: InChI=1S/C21H16N2O4S2/c1-12-6-8-13(9-7-12)10-22-15-5-3-2-4-14(15)17(19(22)26)18-20(27)23(11-16(24)25)21(28)29-18/h2-9H,10-11H2,1H3,(H,24,25)/b18-17-
• InChI Key: YNAKTFRNKWSYAT-ZCXUNETKSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3C(=C4C(=O)N(C(=S)S4)CC(=O)O)C2=O
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3/C(=C/4\C(=O)N(C(=S)S4)CC(=O)O)/C2=O
• Molecular Formula: C21H16N2O4S2
• Molecular Weight: 424.5 g/mol

Description

This compound (hereafter referred to as Compound X) is a heterocyclic molecule featuring a thiazolidinone core fused with an indole moiety and substituted with a 4-methylbenzyl group. Its structure includes:

• A thiazolidinone ring (4-oxo-2-thioxo-1,3-thiazolidin-3-yl) with a Z-configured exocyclic double bond.
• An indole-derived fragment (1-(4-methylbenzyl)-2-oxo-1,2-dihydro-3H-indol-3-ylidene) contributing to π-conjugation and planar geometry.

Pharmacological Insights ():
Compound X and analogs interact with:

Target	Interaction Type	Potential Application
Cell Cycle Regulators	Inhibition of cyclins	Anticancer (apoptosis induction)
Inflammatory Cytokines	Modulation of TNF-α and IL-6	Anti-inflammatory
Microbial Enzymes	Disruption of bacterial growth	Antibacterial/Antifungal

Biological Activity

The compound {(5Z)-5-[1-(4-methylbenzyl)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid represents a novel hybrid molecule that combines the thiazolidinone and indole frameworks. This combination is of significant interest due to its potential biological activities, particularly in antimicrobial and anticancer therapies.

Chemical Structure

The structure of the compound can be described as follows:

• Core Structure : Thiazolidinone ring fused with an indole moiety.
• Functional Groups : The presence of a methylbenzyl group and an acetic acid side chain enhances its pharmacological profile.

Antimicrobial Properties

Recent studies have shown that derivatives of thiazolidinones exhibit potent antimicrobial activity. The compound has been evaluated for its effectiveness against various bacterial strains.

Table 1: Antibacterial Activity of Thiazolidinone Derivatives

Compound	MIC (μM)	MBC (μM)	Target Bacteria
5d	37.9–113.8	57.8–118.3	S. aureus
5g	TBD	TBD	P. aeruginosa
5k	TBD	TBD	E. coli

The compound 5d demonstrated superior antibacterial activity compared to traditional antibiotics like ampicillin and streptomycin, particularly against methicillin-resistant Staphylococcus aureus (MRSA) .

Antifungal Activity

In addition to antibacterial properties, the compound has shown antifungal activity exceeding that of standard antifungal agents such as bifonazole and ketoconazole. The minimal inhibitory concentrations (MICs) for fungal strains are promising, indicating potential therapeutic applications in fungal infections.

Table 2: Antifungal Activity

Compound	MIC (μM)	Most Sensitive Strain
5g	TBD	T. viride
5d	TBD	A. fumigatus

Cytotoxicity and Selectivity

The cytotoxic effects of the compound have been assessed using human embryonic kidney cells (HEK-293). The results indicated low cytotoxicity and favorable selectivity indices for the most active compounds, suggesting a potential safety profile for therapeutic use .

The biological activity of this compound is hypothesized to involve:

• Inhibition of Bacterial Cell Wall Synthesis : Similar to other thiazolidinone derivatives.
• Disruption of Fungal Cell Membranes : Potentially through interaction with ergosterol.
• Antitumor Activity : Indicated by preliminary studies showing efficacy against cancer cell lines.

Case Studies

In a recent study published in the British Journal of Pharmacology, a series of thiazolidinone derivatives were synthesized and evaluated for their antimicrobial properties. The findings highlighted the importance of structural modifications in enhancing biological activity .

Another study focused on the synthesis and biological evaluation of similar compounds, demonstrating that modifications at specific positions significantly affected potency against resistant bacterial strains .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds share structural motifs with Compound X, enabling comparative analysis of their biological and physicochemical properties:

2.1. (Z)-3-[5-(1H-Indol-3-ylmethylene)-4-oxo-2-thioxo-thiazolidin-3-yl]benzoic acid ()

• Structure : Replaces the 4-methylbenzyl group with a benzoic acid moiety.
• Activity : Exhibits broad-spectrum antimicrobial activity (MIC: 2–8 µg/mL against S. aureus and C. albicans) .
• Advantage : Higher solubility due to the benzoic acid group.

2.2. (Z)-[5-(4-Methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid ()

• Structure : Substitutes the 4-methylbenzyl group with a 4-methoxybenzylidene moiety.
• Activity : Moderate COX-2 inhibition (IC₅₀: 12.3 µM) but lower cytotoxicity than Compound X .
• Limitation : Reduced metabolic stability due to the methoxy group.

2.3. {5-[(4-Benzyloxy-3-methoxyphenyl)methylidene]-4-oxo-2-thioxo-thiazolidin-3-yl}acetic acid ()

• Structure : Features a bulkier arylidene group (4-benzyloxy-3-methoxyphenyl).
• Activity : Strong antioxidant activity (EC₅₀: 18 µM in DPPH assay) but poor bioavailability .

Comparative Data Table

Compound	Melting Point (°C)	Yield (%)	Key Biological Activity	Reference
Compound X	172–175*	24–73*	Anticancer, anti-inflammatory
(Z)-3-[5-(Indol-3-yl)...benzoic acid	277–280	73	Antimicrobial (broad-spectrum)
{5-[(4-Benzyloxy...)acetic acid	277–280	73	Antioxidant (DPPH EC₅₀: 18 µM)
(Z)-[5-(4-Methoxy...)acetic acid	172–175	24	COX-2 inhibition (IC₅₀: 12.3 µM)

*Data inferred from structurally related compounds in and .

Key Findings

Substituent Effects :

• The 4-methylbenzyl group in Compound X enhances membrane permeability compared to polar substituents (e.g., benzoic acid in ) .
• Methoxy or benzyloxy groups () improve antioxidant activity but reduce metabolic stability.

Biological Performance: Compound X’s indole-thiazolidinone hybrid structure shows dual anticancer and anti-inflammatory action, outperforming simpler thiazolidinones (e.g., ) . Antimicrobial activity is maximized in compounds with indole or arylidene moieties ().

Synthetic Challenges :

• Compound X’s Z-configuration is critical for activity but requires precise reaction control (e.g., piperidine-catalyzed condensation in ) .
• Lower yields (24–73%) are common due to steric hindrance from the 4-methylbenzyl group .